Methyl 4-((3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)benzoate oxalate

• IUPAC Name: methyl 4-[[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methyl]benzoate;oxalic acid
• InChI: InChI=1S/C21H21N3O3.C2H2O4/c1-26-21(25)17-9-7-16(8-10-17)12-24-13-18(14-24)20-22-19(23-27-20)11-15-5-3-2-4-6-15;3-1(4)2(5)6/h2-10,18H,11-14H2,1H3;(H,3,4)(H,5,6)
• InChI Key: SHCWWHHTELSIQV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2CC(C2)C3=NC(=NO3)CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C23H23N3O7
• Molecular Weight: 453.4 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles often involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes as starting substrates.

Molecular Structure Analysis

Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions of 1,2,4-oxadiazoles can vary greatly depending on the substituents present in the molecule. For example, depending on the electron-withdrawing and donating substituents in the 3 and 4 positions of 1,2,5-oxadiazole, a wide range of compounds has been designed, synthesized, and subjected to various applications, including pharmaceuticals and energetic materials.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary greatly depending on the specific compound and its substituents. For example, the melting point, IR spectrum, NMR spectrum, and mass spectrum can provide valuable information about the compound.

Scientific Research Applications

Anticancer Activity

• Methyl 4-((3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)benzoate oxalate has shown promise as an anticancer agent. Researchers have explored its cytotoxic effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Antimicrobial Properties

• The compound exhibits antimicrobial activity against bacteria, fungi, and even drug-resistant strains. It could serve as a lead compound for developing novel antibiotics or antifungal agents. .

Anti-inflammatory Potential

• Methyl 4-((3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)benzoate oxalate has demonstrated anti-inflammatory effects in preclinical studies. .

Neuroprotective Effects

• Some studies suggest that this compound possesses neuroprotective properties. It could potentially mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. .

Antidiabetic Activity

• Methyl 4-((3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methyl)benzoate oxalate has been evaluated for its antidiabetic effects. It may regulate glucose metabolism, improve insulin sensitivity, and protect pancreatic β-cells. .

Organic Synthesis and Medicinal Chemistry

• Beyond its biological activities, this compound serves as a valuable building block in organic synthesis. Medicinal chemists use it to create structurally diverse molecules with potential pharmacological applications. .

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-oxadiazole structure have been reported to have potential as agonists of type δ/β peroxisome proliferator-activated receptors (pparδ/β) . PPARδ/β are part of the nuclear receptor family of transcription factors and play a crucial role in the regulation of cellular differentiation, development, and metabolism .

Mode of Action

It is known that the 1,2,4-oxadiazole moiety is a crucial part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications . The presence of iodine and base promotes intramolecular C–O bond formation, followed by Chapman-like rearrangement .

Biochemical Pathways

Compounds with a similar 1,2,4-oxadiazole structure have been reported to have a wide range of applications, including anticancer, vasodilator, anticonvulsant, antidiabetic, and other miscellaneous applications .

Result of Action

Compounds with a similar 1,2,4-oxadiazole structure have shown favorable oxygen balance and positive heat of formations .

Safety and Hazards

The safety and hazards of 1,2,4-oxadiazoles can vary greatly depending on the specific compound and its substituents. It’s important to refer to the specific safety data sheet (SDS) for each compound for accurate information.

Future Directions

The future directions of 1,2,4-oxadiazoles research could involve the development of new synthetic strategies and the exploration of their therapeutic potential in various fields such as material science, medicinal chemistry, and high energy molecules.